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Compound of Interest

Compound Name: 2-Ethenylphenol

Cat. No.: B127231

The safe handling and disposal of 2-Ethenylphenol (also known as 2-vinylphenol or 2-
hydroxystyrene) are critical in a laboratory setting to ensure the safety of personnel and
prevent environmental contamination. This guide provides a step-by-step procedure for the
proper disposal of 2-Ethenylphenol waste, in line with safety best practices for hazardous
phenolic compounds.

Immediate Safety and Hazard Information

2-Ethenylphenol is a hazardous chemical that requires careful handling. Based on the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it presents
several risks.[1] In some cases, it is classified as toxic if swallowed and capable of causing
severe skin burns and eye damage.[1] Always consult the specific Safety Data Sheet (SDS) for
the material you are using.

Key Chemical and Physical Properties
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Property Value Source
CAS Number 695-84-1 [2][3]14]
Molecular Formula CsHsO [2][3]
Molecular Weight 120.15 g/mol [1]
Appearance Colorl'ess to light yellow liquid 315]
or solid
Melting Point 29.5°C [2][4]
Boiling Point 108°C at 15 mmHg [5]
GHS Hazard Classifications
Hazard Statement Description
H301 Toxic if swallowed[1]
H314 Causes severe skin burns and eye damagel[1]
H315 Causes skin irritation[1]
H317 May cause an allergic skin reaction[1]
H319 Causes serious eye irritation[1]
H334 May cause allergy or asthma symptoms or

breathing difficulties if inhaled[1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection, storage, and disposal of 2-

Ethenylphenol waste.

Personal Protective Equipment (PPE)

Before handling 2-Ethenylphenol, ensure you are wearing the appropriate PPE to minimize

exposure risks.
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e Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene).

o Eye Protection: Use chemical safety goggles. If there is a splash risk, a face shield should
also be worn.

e Lab Coat: A buttoned lab coat is mandatory.

o Respiratory Protection: If handling outside of a fume hood or if aerosols may be generated,
use an appropriate respirator.

Waste Collection

Proper segregation and collection of waste are fundamental to safe disposal.
e Liquid Waste:

o Collect all liquid waste containing 2-Ethenylphenol in a designated, leak-proof, and
chemically compatible container.

o Do not pour 2-Ethenylphenol waste down the drain.
o The container should have a secure screw-top cap.
e Solid Waste:

o Collect all contaminated solid waste, such as pipette tips, gloves, and absorbent materials,
in a separate, clearly labeled, puncture-resistant container.

o Ensure this container can be securely sealed to prevent the release of vapors.

Waste Storage and Labeling

Proper storage and labeling prevent accidental mixing of incompatible chemicals and ensure
regulatory compliance.

o Storage Location: Store waste containers in a designated, well-ventilated area, such as a
satellite accumulation area or a chemical waste storage cabinet. Keep them away from
incompatible materials like strong oxidizing agents.
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e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Ethenylphenol” or "2-Vinylphenol".

o List all constituents of the waste mixture, including solvents and their approximate
percentages.

o Indicate the relevant hazards (e.g., "Toxic," "Corrosive").

o Keep the container closed at all times, except when adding waste.

Final Disposal Procedure

The final disposal of 2-Ethenylphenol must be handled by trained professionals.

o Contact Environmental Health and Safety (EHS): When the waste container is nearly full
(around 90%), contact your institution's EHS or equivalent department to arrange for a
hazardous waste pickup.

o Professional Disposal: 2-Ethenylphenol waste must be disposed of through a licensed
hazardous waste disposal company. The most common method for this type of organic
waste is high-temperature incineration at a permitted facility.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-Ethenylphenol
waste.
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Caption: Workflow for the safe disposal of 2-Ethenylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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